Cas no 959237-03-7 (3-(Hydroxymethyl)-4-isopropoxybenzaldehyde)
959237-03-7 structure
Product Name:3-(Hydroxymethyl)-4-isopropoxybenzaldehyde
CAS No:959237-03-7
MF:C11H14O3
MW:194.227063655853
MDL:MFCD03180282
CID:1085774
PubChem ID:22039668
Update Time:2025-04-20
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Hydroxymethyl)-4-isopropoxybenzaldehyde
- 3-(hydroxymethyl)-4-propan-2-yloxybenzaldehyde
- MFCD03180282
- DTXSID60621912
- 3-(Hydroxymethyl)-4-[(propan-2-yl)oxy]benzaldehyde
- SCHEMBL5881984
- SB83912
- BS-24543
- CS-0205739
- AKOS006283723
- 959237-03-7
- DB-105113
-
- MDL： MFCD03180282
- Inchi： 1S/C11H14O3/c1-8(2)14-11-4-3-9(6-12)5-10(11)7-13/h3-6,8,13H,7H2,1-2H3
- InChI Key： JQXDMMRPSMKGSR-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C=O)=CC=1CO)C(C)C
Computed Properties
- Exact Mass: 194.09400
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 341.421°C at 760 mmHg
- Flash Point: 132.438°C
- Refractive Index: 1.556
- PSA: 46.53000
- LogP: 1.77860
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR927479-250mg |
3-(hydroxymethyl)-4-isopropoxybenzaldehyde |
959237-03-7 | 95% | 250mg |
£110.00 | 2025-02-20 | |
| Apollo Scientific | OR927479-1g |
3-(hydroxymethyl)-4-isopropoxybenzaldehyde |
959237-03-7 | 95% | 1g |
£200.00 | 2025-02-20 | |
| TRC | H947698-10mg |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde |
959237-03-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H947698-50mg |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde |
959237-03-7 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H947698-100mg |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde |
959237-03-7 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB214428-1 g |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde; 95% |
959237-03-7 | 1g |
€88.60 | 2023-05-06 | ||
| abcr | AB214428-5 g |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde; 95% |
959237-03-7 | 5g |
€207.20 | 2023-05-06 | ||
| eNovation Chemicals LLC | Y1244899-5g |
3-(HYDROXYMETHYL)-4-ISOPROPOXYBENZALDEHYDE |
959237-03-7 | 95% | 5g |
$175 | 2024-06-07 | |
| abcr | AB214428-1g |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde, 95%; . |
959237-03-7 | 95% | 1g |
€94.10 | 2025-02-21 | |
| abcr | AB214428-5g |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde, 95%; . |
959237-03-7 | 95% | 5g |
€218.80 | 2025-02-21 |
3-(Hydroxymethyl)-4-isopropoxybenzaldehyde Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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